Cas no 88367-99-1 (Benzenesulfonic acid, 2-amino-4-[(ethylamino)methyl]-)

• Product name: Benzenesulfonic acid, 2-amino-4-[(ethylamino)methyl]-
• CAS No: 88367-99-1
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 635216
• PubChem ID: 71408718

Benzenesulfonic acid, 2-amino-4-[(ethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-amino-4-[(ethylamino)methyl]-
• 2-amino-4-(ethylaminomethyl)benzenesulfonic acid
• DTXSID70828516
• 2-Amino-4-[(ethylamino)methyl]benzene-1-sulfonic acid
• 88367-99-1
• SCHEMBL11196400

• Inchi： InChI=1S/C9H14N2O3S/c1-2-11-6-7-3-4-9(8(10)5-7)15(12,13)14/h3-5,11H,2,6,10H2,1H3,(H,12,13,14)
• InChI Key： DILBLCRSIYQWIH-UHFFFAOYSA-N
• SMILES： CCNCC1=CC(=C(C=C1)S(=O)(=O)O)N

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: -2